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Compound of Interest

N-benzyl-2-methoxy-N-
Compound Name:
methylacetamide

CAS No.: 139765-14-3

Cat. No.: B2956800

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of N-benzyl-2-methoxy-N-
methylacetamide (CAS: 139765-14-3), a tertiary amide structural motif frequently encountered
as a pharmacophore in central nervous system (CNS) agents and as a critical process impurity
in the synthesis of anticonvulsants (e.g., Lacosamide derivatives).

Understanding the lipophilicity (LogP) of this compound is essential for two primary workflows:
» Medicinal Chemistry: Predicting Blood-Brain Barrier (BBB) penetration.

e Process Chemistry: Designing reverse-phase purification strategies to separate this N-
methylated analog from secondary amide precursors.

Key Physicochemical Data:
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Parameter Value | Description

CAS Number 139765-14-3

Molecular Formula C11H1sNO2

Molecular Weight 193.24 g/mol

Consensus LogP (Predicted) 1.45+0.3

Physical State Colorless to pale yellow liquid (at RT)

| Solubility | Soluble in DCM, MeOH, DMSO; Sparingly soluble in water |[1]

Structural Analysis & Theoretical Lipophilicity

To understand the lipophilic behavior of this molecule, we must deconstruct it into its

constituent pharmacophores. The partition coefficient (hgcontent-ng-c2977031039=""_nghost-

ng-c1310870263="" class="inline ng-star-inserted">

) is the ratio of concentrations of a compound in a mixture of two immiscible phases at
equilibrium (usually

-octanol and water).[2][3]

Fragment-Based Contribution Analysis

The LogP of N-benzyl-2-methoxy-N-methylacetamide is a summation of hydrophobic and
hydrophilic vectors.

» Benzyl Group (+): The phenyl ring significantly drives lipophilicity (
contribution).
o Tertiary Amide Core (-): The

-disubstituted amide is polar but lacks the Hydrogen Bond Donor (HBD) capability of
secondary amides, making it more lipophilic than its non-methylated parent (N-benzyl-2-
methoxyacetamide, LogP ~1.1).
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e Methoxy Group (-/+): While the oxygen is an H-bond acceptor (hydrophilic), the methyl cap
adds slight bulk (hydrophobic). The net effect is a slight reduction in LogP compared to an
ethyl chain.

Structure-Property Relationship Diagram

The following diagram illustrates the contribution of each moiety to the overall physicochemical

profile.
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Figure 1: Structural dissection of N-benzyl-2-methoxy-N-methylacetamide showing
pharmacophore contributions to physicochemical properties.

Experimental Determination Methodologies

While computational models (ClogP, XlogP3) provide estimates, experimental validation is
required for regulatory submissions and precise formulation.

Method A: RP-HPLC (OECD Guideline 117)

Status:Preferred Method Rationale: This method is faster than shake-flask, requires less
sample, and is insensitive to minor impurities. It correlates the retention time (

) of the analyte on a C18 column with compounds of known LogP.
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Protocol:

e Column Selection: Use a C18 (Octadecylsilane) column with end-capping to minimize silanol
interactions.

* Mobile Phase: Isocratic Methanol/Water (75:25 v/v) buffered to pH 7.4 (phosphate buffer) to
ensure the amide remains neutral (though this amide is non-ionizable in physiological range,
buffering maintains consistency).

» Reference Standards: Inject a mixture of standards with known LogP values bracketing the
expected value (1.5).

o Acetanilide (LogP 0.16)
o Acetophenone (LogP 1.58)
o Benzene (LogP 2.13)
o Toluene (LogP 2.7)
» Calculation: Calculate the capacity factor (

) for the analyte and standards:

(Where

is retention time and

is dead time, usually determined by thiourea injection).

Construct a calibration curve:

. Interpolate the analyte's LogP.[4]

Method B: Shake Flask (OECD Guideline 107)

Status:Validation Method Rationale: Considered the "Gold Standard" for pure compounds when
high precision is needed.

Protocol:
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e Preparation: Pre-saturate

-octanol with water and water with
-octanol for 24 hours.

o Equilibration: Dissolve the test substance in the octanol phase. Add the water phase.
o Agitation: Shake the vessel at 25°C for 30 minutes. Centrifuge to separate phases.
o Quantification: Analyze both phases using UV-Vis spectrophotometry (if

is known, typically ~254-260 nm for the benzyl ring) or HPLC.

Calculation:

Workflow Visualization: HPLC Determination

The following diagram outlines the decision-making and execution flow for determining the
LogP of this specific amide using the OECD 117 HPLC method.
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Figure 2: Step-by-step workflow for LogP determination via OECD 117 HPLC method.

Pharmacokinetic & Synthetic Implications
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Blood-Brain Barrier (BBB) Penetration

With a predicted LogP of ~1.45, N-benzyl-2-methoxy-N-methylacetamide falls within the
optimal range for CNS penetration.

e Lipinski's Rule: MW < 500 (193.24), LogP < 5 (1.45), H-bond donors < 5 (0), H-bond
acceptors < 10 (3).

o Conclusion: The molecule is highly likely to be orally bioavailable and BBB permeable. The

-methylation specifically removes a hydrogen bond donor compared to the secondary amide,
significantly increasing passive diffusion across the BBB.

Synthetic Impurity Profiling

In the synthesis of drugs like Lacosamide (which contains a benzylamide moiety), this
-methylated analog is a common impurity if the starting amine (

-benzylamine) contains

-methylbenzylamine or if methylation conditions are not strictly controlled.

 Purification Strategy: Due to the higher LogP of the

-methyl impurity (~1.45) compared to the desired secondary amide product (LogP ~0.9 -
1.1), Reverse Phase Chromatography is highly effective. The impurity will elute later than the
product on a C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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